3-Amino-3-cyclopropyl-2,2-dimethylpropanoic acid;hydrochloride

• IUPAC Name: 3-amino-3-cyclopropyl-2,2-dimethylpropanoic acid;hydrochloride
• InChI: InChI=1S/C8H15NO2.ClH/c1-8(2,7(10)11)6(9)5-3-4-5;/h5-6H,3-4,9H2,1-2H3,(H,10,11);1H
• InChI Key: QIAHJBNBPPCSFC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(C1CC1)N)C(=O)O.Cl
• Molecular Formula: C8H16ClNO2
• Molecular Weight: 193.67 g/mol
• CAS No.: 180181-74-2

Description

3-Amino-3-cyclopropyl-2,2-dimethylpropanoic acid;hydrochloride is a useful research compound. Its molecular formula is C8H16ClNO2 and its molecular weight is 193.67. The purity is usually 95%.
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Scientific Research Applications

Application in Anticancer Research

A series of compounds, including those structurally related to 3-Amino-3-cyclopropyl-2,2-dimethylpropanoic acid;hydrochloride, were synthesized and examined for their antiproliferative and apoptotic activities, particularly against colon cancer cells. These compounds were found to selectively inhibit the proliferation of colon cancer cells, with specific compounds exhibiting high inhibitory activity. The study highlighted the potential of these compounds to act through the HSP90 and TRAP1 mediated signaling pathway, showcasing their relevance in cancer treatment research (Rayes et al., 2020).

Application in Synthesis of Novel Compounds

A study focused on the synthesis of new 1,1-dimethylpropargylamine surrogates, including 1-ethynylcyclopropylamine and 1-ethynylcyclobutylamine, as hydrochlorides. These compounds were prepared from cyclopropylacetylene and underwent further transformation into ethynyl-extended aminocyclopropanecarboxylic acid, highlighting the versatility of these compounds in the synthesis of novel chemical entities (Kozhushkov et al., 2010).

Role in HDAC Inhibition

A significant number of studies have synthesized and evaluated various derivatives structurally related to this compound for their role as histone deacetylase inhibitors (HDACIs). These compounds demonstrated notable antiproliferative activity and potential as HDAC inhibitors, positioning them as promising candidates for therapeutic applications, particularly in cancer treatment (Rayes et al., 2019).

Mechanism of Action

The mechanism of action of this compound is not specified in the available literature. It’s possible that its biological activity, if any, could be related to its structural similarity to certain amino acids.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.